N-(3,4-dimethoxyphenyl)-6-phenylpyrimidin-4-amine
Overview
Description
N-(3,4-dimethoxyphenyl)-6-phenylpyrimidin-4-amine, also known as CEP-32496, is a novel compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of pyrimidine-based kinase inhibitors and has been found to have potent inhibitory activity against various protein kinases, including the epidermal growth factor receptor (EGFR) and the anaplastic lymphoma kinase (ALK).
Scientific Research Applications
Gold(I) Complexes with Heteroaryl Phosphine Ligands
N-(3,4-dimethoxyphenyl)-6-phenylpyrimidin-4-amine and related compounds have been utilized in the synthesis of gold(I) complexes ligated by phosphines. These complexes, including N-(diphenylphosphino)-4-(pyridin-2-yl)pyrimidin-2-amine, show potential in forming hydrogen bonds and dimeric structures in certain conditions, which could be significant in materials science and catalysis (Sarcher et al., 2014).
Crystal Structure Studies
The crystal structure of similar molecules, like 4-(3,5-Dimethoxyphenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine, has been analyzed to understand the molecular geometry and intermolecular interactions. Such studies are essential in the field of crystallography and material science (Koh & Lee, 2018).
Synthesis and Pharmacological Screening
Similar compounds, such as di-(phenyl) pyrimidin-2-amines, have been synthesized and screened for their pharmacological properties. While this study focuses on anti-inflammatory activity, it exemplifies the broader application of pyrimidine derivatives in medicinal chemistry (Kumar, Drabu, & Shalini, 2017).
Reactions with Nitriles
In another study, the reaction of similar compounds with nitriles was explored. This research contributes to the field of organic synthesis, particularly in the development of new methods for creating pyrimidine derivatives (Mittelbach & Junek, 1980).
Metal Complex Formation
The interaction of N-(3,4-dimethoxyphenyl)-6-phenylpyrimidin-4-amine with metal ions like gold and platinum has been investigated, showing potential applications in creating metal complexes with unique properties (Sarcher et al., 2014).
properties
IUPAC Name |
N-(3,4-dimethoxyphenyl)-6-phenylpyrimidin-4-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O2/c1-22-16-9-8-14(10-17(16)23-2)21-18-11-15(19-12-20-18)13-6-4-3-5-7-13/h3-12H,1-2H3,(H,19,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QGIQELNMLIERAG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC2=NC=NC(=C2)C3=CC=CC=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,4-dimethoxyphenyl)-6-phenylpyrimidin-4-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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